Cas no 160032-41-7 (Stannane, tributylthieno[3,2-b]thien-2-yl-)

• Product Name: Stannane, tributylthieno[3,2-b]thien-2-yl-
• CAS No: 160032-41-7
• MF: C₁₈H₃₀S₂Sn
• MW: 429.270802021027
• CID: 1339368
• PubChem ID: 10477712
• Update Time: 2025-06-08

Stannane, tributylthieno[3,2-b]thien-2-yl- Chemical and Physical Properties

Names and Identifiers

• Stannane, tributylthieno[3,2-b]thien-2-yl-
• Tributyl(thieno[3,2-b]thiophen-2-yl)stannane
• tributyl(thieno[3,2-b]thiophen-5-yl)stannane
• SCHEMBL13505901
• Tributylthieno[3,2-b]thien-2-ylstannane
• E84063
• DTXSID001278563
• 160032-41-7

• Inchi： 1S/C6H3S2.3C4H9.Sn/c1-3-7-6-2-4-8-5(1)6;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3;
• InChI Key： AISMQNOVBHCHDH-UHFFFAOYSA-N
• SMILES： [Sn](C1=CC2=C(C=CS2)S1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 422.0841
• Monoisotopic Mass: 430.081096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 0

Additional information on Stannane, tributylthieno[3,2-b]thien-2-yl-

Stannane, tributylthieno[3,2-b]thien-2-yl- (CAS No. 160032-41-7): A Comprehensive Overview

The compound Stannane, tributylthieno[3,2-b]thien-2-yl- (CAS No. 160032-41-7) represents a fascinating intersection of organometallic chemistry and pharmaceutical innovation. This organotin derivative, characterized by its unique stannane core and tributylthieno[3,2-b]thien-2-yl substituent, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science.

The molecular structure of Stannane, tributylthieno[3,2-b]thien-2-yl- (CAS No. 160032-41-7) consists of a tin atom coordinated to three butyl groups and an intricate thieno[3,2-b]thiophene ring system. This arrangement imparts unique electronic and steric properties to the compound, making it a valuable candidate for various synthetic applications. The presence of the thieno[3,2-b]thiophene moiety is particularly noteworthy, as thiophene derivatives are widely recognized for their role in the development of organic semiconductors and pharmaceuticals.

In recent years, there has been a growing interest in the use of organotin compounds as intermediates in the synthesis of complex organic molecules. The reactivity of the tin center in Stannane, tributylthieno[3,2-b]thien-2-yl- (CAS No. 160032-41-7) allows for facile functionalization through cross-coupling reactions, which are pivotal in modern synthetic chemistry. These reactions have enabled the construction of increasingly sophisticated molecular architectures with potential applications in drug discovery.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The stannane core and the thieno[3,2-b]thiophene substituent have been shown to exhibit various biological activities. For instance, studies have demonstrated that derivatives of this compound can interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The ability to modulate these interactions through structural modifications offers a promising avenue for developing novel pharmaceuticals.

The synthesis of Stannane, tributylthieno[3,2-b]thien-2-yl- (CAS No. 160032-41-7) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. The process typically begins with the preparation of the thieno[3,2-b]thiophene precursor followed by its reaction with a suitable organotin reagent. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Advances in catalytic systems have further refined these synthetic routes, making them more efficient and environmentally friendly.

The electronic properties of Stannane, tributylthieno[3,2-b]thien-2-yl- (CAS No. 160032-41-7) have also been extensively studied. The conjugated system formed by the thieno[3,2-b]thiophene ring contributes to its semiconducting behavior, which makes it a candidate for applications in organic electronics. Researchers have explored its potential use in organic field-effect transistors (OFETs) and other electronic devices where charge transport properties are crucial.

In addition to its synthetic utility and electronic properties, Stannane, tributylthieno[3,2-b]thien-2-yl- (CAS No. 160032-41-7) has shown promise in the development of advanced materials. Its unique structure allows for the creation of polymers and copolymers with tailored properties. These materials can be engineered to exhibit specific characteristics such as high thermal stability or enhanced mechanical strength.

The future prospects for this compound are vast and multifaceted. Ongoing research is focused on expanding its applications into new areas such as photovoltaics and sensors. By leveraging its unique chemical properties, scientists aim to develop innovative solutions that address contemporary challenges in technology and medicine.

In conclusion, Stannane, tributylthieno[3,2-b]thien-2-yl- (CAS No. 160032-41-7) stands out as a remarkable compound with diverse applications across multiple scientific disciplines. Its synthesis reflects the sophistication of modern organic chemistry techniques while its potential uses span from pharmaceuticals to advanced materials science. As research continues to uncover new possibilities for this molecule